![molecular formula C10H8N2O3 B2905280 7'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one CAS No. 83414-08-8](/img/structure/B2905280.png)
7'-Nitrospiro[cyclopropane-1,3'-indoline]-2'-one
Overview
Description
Scientific Research Applications
Wastewater Treatment
The genus Nitrospira is significant in nitrification, a key process for nitrogen removal in wastewater treatment plants (WWTP). These microorganisms are versatile and can adapt to various conditions, which is crucial for efficient wastewater treatment .
Molecular Machines
Indoline spiropyrans: , such as 7’-Nitrospiro[cyclopropane-1,3’-indoline]-2’-one, are used as building blocks in the design of molecular machines. These machines can change their geometric parameters and molecular dipole moment, responding to stimuli like electromagnetic irradiation or acidity changes .
Smart Material Production
Spiropyrans are promising for creating smart materials due to their photochromic properties. They can switch between two isomers with UV or visible light, which is useful for developing dynamic materials with applications in various fields .
Sensing Environmental and Biological Molecules
The structural features of spiropyrans allow them to sense environmental and biological molecules. This makes them suitable for use in sensor systems that can detect changes in light, temperature, pH, and the presence of metal ions .
Photopharmacology
Spiropyrans have potential applications in photopharmacology. They can be used to design drug delivery systems that respond to light, enabling controlled release of medications in targeted areas .
Molecular Electronics and Nanomachinery
Due to their ability to undergo reversible transformations, spiropyrans are explored for use in molecular electronics and nanomachinery. They can function as switches or motors at the nanoscale, which is essential for the development of miniaturized devices .
Catalytic Atroposelective Functionalization
The compound can be used in catalytic atroposelective functionalization of indolines and indoles. This process is important for synthesizing bioactive compounds and natural alkaloids with specific chiral properties .
Photochromic Dye Applications
Spiropyran-based photochromic dyes, which include derivatives of 7’-Nitrospiro[cyclopropane-1,3’-indoline]-2’-one, are applied to protein fibers like wool. They offer good water solubility, substantivity, and washing fastness, making them suitable for textile coloration .
Safety and Hazards
properties
IUPAC Name |
7-nitrospiro[1H-indole-3,1'-cyclopropane]-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c13-9-10(4-5-10)6-2-1-3-7(12(14)15)8(6)11-9/h1-3H,4-5H2,(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJNHPFQNNJDKGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C3=C(C(=CC=C3)[N+](=O)[O-])NC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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